Cas no 1234805-38-9 (N-3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide)

• Product Name: N-3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• CAS No: 1234805-38-9
• MF: C₁₆H₁₉N₃O₃
• MW: 301.340363740921
• CID: 6011385
• PubChem ID: 49694035
• Update Time: 2025-07-15

N-3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• AKOS024496200
• N-[3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• F5087-0264
• N-(1-isopropyl-3-methyl-1H-pyrazol-5-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide
• VU0634224-1
• 1234805-38-9
• N-(5-methyl-2-propan-2-ylpyrazol-3-yl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide

• Inchi： 1S/C16H19N3O3/c1-10(2)19-15(8-11(3)18-19)17-16(20)14-9-21-12-6-4-5-7-13(12)22-14/h4-8,10,14H,9H2,1-3H3,(H,17,20)
• InChI Key： BWQOGJAZSBAWCJ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OCC1C(NC1=CC(C)=NN1C(C)C)=O

Computed Properties

• Exact Mass: 301.14264148g/mol
• Monoisotopic Mass: 301.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 65.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on N-3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide

Introduction to N-3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide (CAS No: 1234805-38-9)

N-3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide

This compound, identified by the CAS number 1234805-38-9, represents a significant advancement in the field of pharmaceutical chemistry. Its molecular structure incorporates a unique combination of heterocyclic rings and functional groups, which have garnered considerable attention from researchers for its potential therapeutic applications. The presence of a pyrazole ring linked to a dihydrobenzodioxine moiety suggests a compound with diverse biological activities, making it a subject of intense study in medicinal chemistry.

The pyrazole core is known for its versatility in drug design, often serving as a scaffold for compounds with anti-inflammatory, antimicrobial, and anticancer properties. In particular, the substitution pattern at the 3-position of the pyrazole ring with a methyl group and an isopropyl group enhances its pharmacological profile by influencing both its solubility and binding affinity to biological targets. This structural feature is critical in modulating the compound's efficacy and selectivity.

The dihydrobenzodioxine component of N-3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide adds another layer of complexity to its biological activity. Dihydrobenzodioxines have been implicated in various pharmacological mechanisms, including interactions with serotonin receptors and other neurotransmitter systems. The incorporation of this moiety into the molecular framework suggests potential applications in the treatment of neurological disorders and mood disorders.

Recent research has highlighted the importance of understanding the structural determinants that govern the biological activity of heterocyclic compounds. Studies have demonstrated that subtle modifications in the substitution pattern can significantly alter the pharmacokinetic properties and target specificity of these molecules. In the case of N-3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide, these modifications appear to enhance its interaction with specific enzymes and receptors, thereby increasing its therapeutic potential.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of innovative methodologies in drug development.

Evaluation of N-3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl]-2, 3-dihydro-1, 4-benzodioxine>carboxamide (CAS No: 1234805-38>9) has revealed promising results in preclinical studies. The compound exhibits notable inhibitory activity against various enzymes implicated in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that it may possess neuroprotective properties, making it a candidate for further investigation in neurodegenerative diseases.

The pharmacological profile of N-3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl]-2, 3-dihydro-1, 4-benzodioxine>carboxamide (CAS No: 1234805-38<(em>>9) is further supported by its favorable pharmacokinetic properties. Studies have shown that it exhibits good oral bioavailability and moderate tissue distribution, which are critical factors for therapeutic efficacy. Moreover, preliminary toxicology assessments indicate that it is well-tolerated at relevant doses, raising optimism about its safety profile.

In conclusion, N-3-methyl-1-(propan-2-yl)
38
9) stands out as a promising candidate for further pharmaceutical development. Its unique structural features and encouraging preclinical data position it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to make significant contributions to medicine.